Cas no 537712-98-4 (4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid)

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid is a biphenyl derivative featuring methyl substituents at the 4 and 4' positions and a carboxylic acid functional group at the 2 position. This compound is primarily utilized in organic synthesis and pharmaceutical research as a key intermediate for constructing more complex molecular frameworks. Its rigid biphenyl core enhances structural stability, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. The methyl groups contribute to increased lipophilicity, which can influence solubility and reactivity in synthetic applications. The compound is commonly employed in the development of liquid crystals, agrochemicals, and specialty polymers due to its well-defined stereochemistry and versatile reactivity.

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid structure

537712-98-4 structure

Product Name:4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid

CAS No:537712-98-4

MF:C₁₅H₁₄O₂

MW:226.270464420319

MDL:MFCD18318953

CID:1588387

PubChem ID:17774366

Update Time:2025-06-07

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-methyl-2-(4-methylphenyl)benzoic acid
- 4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
- AK481633
- 2-(4-METHYLPHENYL)-5-METHYLBENZOIC ACID
- XQGAYWVPAVKFBR-UHFFFAOYSA-N
- 4,4'-Dimethylbiphenyl-2-carboxylic acid
- BC1555610
- 4,4'-dimethyl-1,1'-biphenyl-2-carboxylic acid
- 4,4'-Dimethyl[1,1'-biphenyl]-2-carboxylic acid
- [1,1'-Biphenyl]-2-carboxylic acid, 4,4'-dimethyl-
- 537712-98-4
- s11927
- CS-0153072
- [1,1'-Biphenyl]-2-carboxylic acid,4,4'-dimethyl-
- 4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylicacid
- DTXSID90590920
- SCHEMBL6495696
- MFCD18318953
- AKOS017552613
- DS-18920
- MDL： MFCD18318953
- Inchi： 1S/C15H14O2/c1-10-3-6-12(7-4-10)13-8-5-11(2)9-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
- InChI Key： XQGAYWVPAVKFBR-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)C=CC=1C1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 226.09942
Monoisotopic Mass: 226.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3

Experimental Properties

PSA: 37.3

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid Pricemore >>

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